2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-propan-2-ylacetamide

• IUPAC Name: 2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C13H16N4O2S/c1-8(2)14-11(18)7-20-12-15-10-5-4-9(3)6-17(10)13(19)16-12/h4-6,8H,7H2,1-3H3,(H,14,18)
• InChI Key: KACXUTNKCCRRCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC(=NC2=O)SCC(=O)NC(C)C)C=C1
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol
• CAS No.: 896325-13-6

Description

2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-propan-2-ylacetamide is a useful research compound. Its molecular formula is C13H16N4O2S and its molecular weight is 292.36. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The research on compounds related to 2-(7-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-propan-2-ylacetamide primarily focuses on their synthesis and potential applications in various fields, including medicinal chemistry and materials science. One study discusses the synthesis of derivatives within the pyrido[1,2-a][1,3,5]triazine family, emphasizing their unexpected formation and potential as intermediates for further chemical reactions (Okawa, Osakada, Eguchi, & Kakehi, 1997). Another explores the reaction of ethyl 2-oxo-3-(4-oxo-4Н-chromen-2-yl)propanoates, leading to compounds with triazine cores, showcasing the versatility of these molecules in organic synthesis (Vetyugova, Nashtatik, Safrygin, & Sosnovskikh, 2018).

Drug Delivery Applications

A notable application of related chemical structures involves the development of drug delivery systems. The encapsulation of lipophilic derivatives within water-soluble cages demonstrates the potential of these compounds in the targeted delivery of therapeutic agents, with some systems showing increased cytotoxicity against cancer cells (Mattsson, Zava, Renfrew, Sei, Yamaguchi, Dyson, & Therrien, 2010).

Crystal Structure Analysis

Crystal structure analysis of related compounds provides insight into their molecular conformation and potential interactions in solid-state chemistry. Studies have detailed the crystal structures of compounds with similar scaffolds, highlighting their folded conformations and intramolecular hydrogen bonding, which could inform the design of new materials and pharmaceuticals (Subasri, Timiri, Barji, Jayaprakash, Vijayan, & Velmurugan, 2016).

Antimicrobial Activity

Research into the antimicrobial properties of thiazolidinone derivatives related to the query compound indicates potential applications in combating bacterial and fungal infections. The synthesis and evaluation of N-{4-methyl-5-[4-(4-oxo-2-phenyl(1,3-thiazolidin-3-yl)]-5-sulfanyl(1,2,4-triazol-3-yl)-1,3-thiazol-2-yl }acetamide derivatives have shown promising in vitro activity against pathogens such as Staphylococcus aureus and Escherichia coli (Baviskar, Khadabadi, & Deore, 2013).